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Compound of Interest

Compound Name: Metamizole

Cat. No.: B1201355 Get Quote

Technical Support Center: Metamizole Stock
Solutions
This guide provides best practices for the long-term storage of Metamizole (also known as

Dipyrone) stock solutions, along with troubleshooting advice and frequently asked questions to

support researchers, scientists, and drug development professionals in their experimental work.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing Metamizole stock solutions?

A1: Metamizole sodium salt is soluble in several organic solvents and aqueous buffers. For

long-term storage, organic solvents are recommended due to the instability of Metamizole in

aqueous solutions.[1][2] Recommended organic solvents include Dimethyl Sulfoxide (DMSO),

Dimethylformamide (DMF), and ethanol.[1] It is advisable to use anhydrous solvents and purge

them with an inert gas, such as nitrogen or argon, before use to minimize degradation.[1]

Q2: What are the solubility limits for Metamizole in common solvents?

A2: The approximate solubility of Metamizole sodium salt in various solvents is summarized in

the table below.
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Solvent Approximate Solubility Reference

DMSO ~30 mg/mL [1]

DMF ~30 mg/mL [1]

Ethanol ~20 mg/mL [1]

PBS (pH 7.2) ~10 mg/mL [1]

Q3: What are the optimal conditions for long-term storage of Metamizole stock solutions?

A3: For long-term stability, Metamizole stock solutions prepared in anhydrous organic solvents

should be stored at low temperatures. Storage at -80°C is preferable for extended periods. If a

-80°C freezer is unavailable, storage at -20°C is a viable alternative for shorter durations.

General guidelines suggest that stock solutions in DMSO can be stable for up to 6 months at

-80°C and for 1 month at -20°C. To prevent degradation from repeated freeze-thaw cycles, it is

highly recommended to aliquot the stock solution into smaller, single-use volumes.

Q4: How long is Metamizole stable in its solid form?

A4: When stored as a crystalline solid at -20°C, Metamizole sodium salt is stable for at least

four years.[1]

Q5: Can I store Metamizole in aqueous solutions?

A5: It is strongly advised not to store Metamizole in aqueous solutions for more than one day.

[1] Metamizole is unstable in aqueous environments and undergoes rapid hydrolysis and

oxidation.[2][3][4] If you must prepare an aqueous solution, it should be made fresh

immediately before use.

Q6: What are the primary degradation products of Metamizole?

A6: In aqueous solutions, Metamizole primarily degrades through hydrolysis and oxidation.[3]

[4] The major degradation products include 4-methylaminoantipyrine (MAA) and 4-

aminoantipyrine (AA).[5] Further degradation can lead to the formation of other byproducts,

including formaldehyde and sodium hydrogen sulfate.[2][3]
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Troubleshooting Guide
Issue Possible Cause Recommended Action

Precipitation in stock solution

upon storage

The storage temperature is too

high, leading to solvent

evaporation or degradation.

Alternatively, the initial

concentration may have

exceeded the solubility limit at

the storage temperature.

Ensure the storage container

is sealed tightly. Store at -80°C

for optimal stability. If

precipitation persists, consider

preparing a slightly more dilute

stock solution.

Precipitation when diluting the

stock solution into an aqueous

buffer

The concentration of

Metamizole in the final

aqueous solution exceeds its

solubility limit. This can also

occur if the organic solvent

from the stock solution is not

fully miscible with the aqueous

buffer at the prepared ratio.

Ensure the final concentration

in the aqueous buffer is below

the solubility limit of

Metamizole in that specific

buffer (e.g., ~10 mg/mL in

PBS, pH 7.2).[1] Perform

dilutions in a stepwise manner

while vortexing to ensure

proper mixing.

The stock solution has turned

yellow or brownish

This color change is often an

indication of oxidation, a

primary degradation pathway

for Metamizole.

It is recommended to discard

the discolored solution and

prepare a fresh stock. To

prevent this, use anhydrous

solvents, consider purging the

solvent and the headspace of

the storage vial with an inert

gas, and store protected from

light.

Inconsistent or unexpected

experimental results

The Metamizole stock solution

may have degraded, leading to

a lower effective concentration

of the active compound.

Prepare a fresh stock solution

from the solid compound. It is

also advisable to perform a

quality control check on the

existing stock solution to

assess its integrity (see

Experimental Protocol 2).
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Experimental Protocols
Protocol 1: Preparation of a Metamizole Stock Solution
in DMSO
Materials:

Metamizole sodium salt (crystalline solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vial with a screw cap

Calibrated analytical balance

Vortex mixer

Pipettes

Procedure:

Equilibrate the Metamizole sodium salt to room temperature before opening the container to

prevent moisture condensation.

Weigh the desired amount of Metamizole sodium salt using a calibrated analytical balance.

Transfer the weighed solid to a sterile amber glass vial.

Add the calculated volume of anhydrous DMSO to the vial to achieve the desired stock

concentration (e.g., 30 mg/mL).

Securely cap the vial and vortex thoroughly until the solid is completely dissolved. Gentle

warming in a water bath (up to 37°C) can be used to aid dissolution if necessary.

Once fully dissolved, aliquot the stock solution into single-use volumes in smaller, tightly

sealed vials.

Store the aliquots at -80°C for long-term storage or at -20°C for shorter-term storage.
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Protocol 2: Quality Control of Metamizole Stock Solution
using UV-Vis Spectrophotometry
Background: Metamizole has characteristic UV absorbance maxima at approximately 238 nm

and 267 nm.[1] A significant decrease in absorbance at these wavelengths or a shift in the

maxima can indicate degradation. This protocol provides a basic method to check the relative

concentration and integrity of a stock solution over time.

Materials:

Metamizole stock solution (e.g., in ethanol or DMSO)

Appropriate solvent for dilution (matching the stock solution solvent)

UV-transparent cuvettes (quartz)

UV-Vis spectrophotometer

Procedure:

Prepare a fresh, known concentration of Metamizole solution from the solid compound to

use as a reference standard.

Dilute a small aliquot of both the reference standard and the stored stock solution with the

appropriate solvent to a final concentration within the linear range of the spectrophotometer

(e.g., 5-20 µg/mL).

Use the same solvent as a blank to zero the spectrophotometer.

Scan the absorbance of the diluted reference standard and the diluted stored sample from

approximately 200 nm to 400 nm.

Compare the absorbance spectra. A significant decrease in the absorbance values at 238

nm and 267 nm for the stored sample compared to the fresh reference standard suggests

degradation. A noticeable shift in the wavelength of maximum absorbance can also indicate

the presence of degradation products.
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Visualizations
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Caption: Experimental workflow for the preparation and quality control of Metamizole stock

solutions.
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Start:
Issue with Stock Solution

Is there precipitation?

Is there a color change
(yellow/brown)?

No

When does it precipitate?

Yes

Are experimental
results inconsistent?

No

Cause: Oxidation/Degradation.
Action: Discard solution. Prepare fresh
using anhydrous solvent & inert gas.

Yes

Cause: Likely degradation and
loss of potency.

Action: Prepare fresh solution and
perform QC check (Protocol 2).

Yes

Issue Resolved

No

Cause: Exceeded solubility at
storage temp or evaporation.

Action: Ensure tight seal, store at -80°C,
or remake at lower concentration.

During Storage

Cause: Exceeded solubility in
aqueous buffer.

Action: Lower final concentration,
dilute stepwise with vortexing.

Upon Dilution

Click to download full resolution via product page

Caption: Troubleshooting decision tree for common issues with Metamizole stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1201355?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/229188001_Stability_and_Determination_of_Metamizole_Sodium_by_Capillary_Electrophoresis_Analysis_Combined_with_Infra-red_Spectroscopy
https://www.researchgate.net/publication/335314499_Metamizole_Dipyrone_and_the_Liver_A_Review_of_the_Literature
https://www.researchgate.net/figure/Degradation-profile-of-sodium-metamizole-and-generation-of-its-metabolites-by-an-aqueous_fig3_320451936
https://www.researchgate.net/publication/350883561_Determination_of_Sodium_Metamizole_by_High_Performance_Liquid_Chromatography_Taking_into_Account_its_Decomposition_in_Aqueous_Solutions_in_the_Study_of_Dissolution_Profiles
https://www.researchgate.net/publication/383237774_Evaluation_Of_Analgesic_Activity_Of_Solid_State_Forms_Of_Analgin
https://www.benchchem.com/product/b1201355#best-practices-for-long-term-storage-of-metamizole-stock-solutions
https://www.benchchem.com/product/b1201355#best-practices-for-long-term-storage-of-metamizole-stock-solutions
https://www.benchchem.com/product/b1201355#best-practices-for-long-term-storage-of-metamizole-stock-solutions
https://www.benchchem.com/product/b1201355#best-practices-for-long-term-storage-of-metamizole-stock-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1201355?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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